Cas no 102677-62-3 (N-4-(Acetylamino)benzyl-2-chloroacetamide)

• Product Name: N-4-(Acetylamino)benzyl-2-chloroacetamide
• CAS No: 102677-62-3
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 874067
• Update Time: 2026-04-29

N-4-(Acetylamino)benzyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetamidobenzyl)-2-chloroacetamide
• N-[(4-acetamidophenyl)methyl]-2-chloroacetamide
• N-[4-(acetylamino)benzyl]-2-chloroacetamide
• N-[4-(acetylamino)benzyl]-2-chloroacetamide(SALTDATA: FREE)
• AC1NEJBS
• AG-D-12333
• Chloressigsaeure-(4-acetamino-benzylamid)
• Chlor-essigsaeure-(4-acetylamino-benzylamid)
• chloro-acetic acid-(4-acetylamino-benzylamide)
• CTK4A1376
• N-{[4-(acetylamino)phenyl]methyl}-2-chloroacetamide
• SBB018462
• STK733892
• CHEMBRDG-BB 7113928
• N-(4-acetamidobenzyl)-2-chloro-acetamide
• N-[(4-acetamidophenyl)methyl]-2-chloro-acetamide
• N-[(4-acetamidophenyl)methyl]-2-chloro-ethanamide
• Acetamide, N-[[4-(acetylamino)phenyl]methyl]-2-chloro-
• 006550
• ZERO
• N-4-(Acetylamino)benzyl-2-chloroacetamide

• Inchi： InChI=1S/C11H13ClN2O2/c1-8(15)14-10-4-2-9(3-5-10)7-13-11(16)6-12/h2-5H,6-7H2,1H3,(H,13,16)(H,14,15)
• InChI Key： LKTHYGFQEGMNRP-UHFFFAOYSA-N
• SMILES： CC(NC1=CC=C(CNC(CCl)=O)C=C1)=O

Computed Properties

• Exact Mass: 240.06700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 58.20000
• LogP: 1.96390